beta-Alanine, N-(2-cyanoethyl)-N-[4-[(2-cyano-4-nitrophenyl)azo]phenyl]-, methyl ester
beta-Alanine, N-(2-cyanoethyl)-N-[4-[(2-cyano-4-nitrophenyl)azo]phenyl]-, methyl ester
Brand Name:
Vulcanchem
CAS No.:
12223-46-0
VCID:
VC0076518
InChI:
InChI=1S/C20H18N6O4/c1-30-20(27)9-12-25(11-2-10-21)17-5-3-16(4-6-17)23-24-19-8-7-18(26(28)29)13-15(19)14-22/h3-8,13H,2,9,11-12H2,1H3
SMILES:
COC(=O)CCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)[N+](=O)[O-])C#N
Molecular Formula:
C20H18N6O4
Molecular Weight:
406.4 g/mol
beta-Alanine, N-(2-cyanoethyl)-N-[4-[(2-cyano-4-nitrophenyl)azo]phenyl]-, methyl ester
CAS No.: 12223-46-0
Main Products
VCID: VC0076518
Molecular Formula: C20H18N6O4
Molecular Weight: 406.4 g/mol
![beta-Alanine, N-(2-cyanoethyl)-N-[4-[(2-cyano-4-nitrophenyl)azo]phenyl]-, methyl ester - 12223-46-0](/images/no_structure.jpg)
| CAS No. | 12223-46-0 |
|---|---|
| Product Name | beta-Alanine, N-(2-cyanoethyl)-N-[4-[(2-cyano-4-nitrophenyl)azo]phenyl]-, methyl ester |
| Molecular Formula | C20H18N6O4 |
| Molecular Weight | 406.4 g/mol |
| IUPAC Name | methyl 3-[N-(2-cyanoethyl)-4-[(2-cyano-4-nitrophenyl)diazenyl]anilino]propanoate |
| Standard InChI | InChI=1S/C20H18N6O4/c1-30-20(27)9-12-25(11-2-10-21)17-5-3-16(4-6-17)23-24-19-8-7-18(26(28)29)13-15(19)14-22/h3-8,13H,2,9,11-12H2,1H3 |
| Standard InChIKey | CUPYBRUIBNYSDK-UHFFFAOYSA-N |
| SMILES | COC(=O)CCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)[N+](=O)[O-])C#N |
| Canonical SMILES | COC(=O)CCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)[N+](=O)[O-])C#N |
| PubChem Compound | 119715 |
| Last Modified | Nov 11 2021 |
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